4,4'-(2-Methyl-1,4-phenylene)dimorpholine

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: 4-(2-methyl-4-morpholin-4-ylphenyl)morpholine
• InChI: InChI=1S/C15H22N2O2/c1-13-12-14(16-4-8-18-9-5-16)2-3-15(13)17-6-10-19-11-7-17/h2-3,12H,4-11H2,1H3
• InChI Key: IIMAAFWMZFRXRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CCOCC2)N3CCOCC3

Description

4,4’-(2-Methyl-1,4-phenylene)dimorpholine is an organic compound that belongs to the class of morpholine derivatives It is characterized by the presence of two morpholine rings attached to a central 2-methyl-1,4-phenylene group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4’-(2-Methyl-1,4-phenylene)dimorpholine typically involves the reaction of 2-methyl-1,4-phenylenediamine with morpholine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of 4,4’-(2-Methyl-1,4-phenylene)dimorpholine may involve large-scale synthesis using continuous flow reactors. This method allows for better control over reaction parameters and scalability. The use of advanced purification techniques, such as crystallization and chromatography, ensures the production of high-purity compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

4,4’-(2-Methyl-1,4-phenylene)dimorpholine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The morpholine rings can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophiles like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives of the original compound.

Scientific Research Applications

4,4’-(2-Methyl-1,4-phenylene)dimorpholine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4,4’-(2-Methyl-1,4-phenylene)dimorpholine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 4,4’-(2,5-Dimethyl-1,4-phenylene)dimorpholine
• 4,4’-(2-Ethyl-1,4-phenylene)dimorpholine
• 4,4’-(2-Propyl-1,4-phenylene)dimorpholine

Uniqueness

4,4’-(2-Methyl-1,4-phenylene)dimorpholine is unique due to its specific substitution pattern on the phenylene ring, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable.